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Compound of Interest

Compound Name: 5-Bromo-4-methylisoquinoline

CAS No.: 651310-24-6

Cat. No.: B1343792

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive protocol for the synthesis of 5-Bromo-4-
methylisoquinoline, a key intermediate in the development of various pharmaceutical

compounds. The described methodology follows a direct electrophilic bromination of

commercially available 4-methylisoquinoline. This application note includes detailed

experimental procedures, a summary of material properties, safety precautions, and

characterization data to guide researchers in the successful synthesis and verification of the

target compound.

Introduction
Isoquinoline and its derivatives are fundamental scaffolds in medicinal chemistry, exhibiting a

wide range of biological activities. The targeted introduction of a bromine atom, as in 5-Bromo-
4-methylisoquinoline, provides a versatile handle for further functionalization through cross-

coupling reactions, enabling the exploration of novel chemical space in drug discovery
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programs. This protocol details a straightforward and effective method for the preparation of 5-
Bromo-4-methylisoquinoline.

Reaction Scheme
Data Presentation
Table 1: Physical and Chemical Properties of Reactants and Product

Compound Formula
Molecular
Weight (
g/mol )

Physical
Form

Density
(g/cm³)

Melting
Point (°C)

4-

Methylisoquin

oline

C₁₀H₉N 143.19
Clear Yellow

to Orange Oil
~1.078* N/A

N-

Bromosuccini

mide (NBS)

C₄H₄BrNO₂ 177.98

White

crystalline

solid

N/A 175-180

Sulfuric Acid

(conc.)
H₂SO₄ 98.08

Colorless,

oily liquid
~1.84 10

5-Bromo-4-

methylisoquin

oline

C₁₀H₈BrN 222.08

White to off-

white

crystalline

powder[1]

1.57

(predicted)[1]
110-112[1]

Note: The density provided for 4-Methylisoquinoline is for the isomeric 1-methylisoquinoline

and is used here as an approximation for molar calculations.

Table 2: Summary of Reagent Quantities and Yield
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Reagent
Molar Mass (
g/mol )

Amount Used Moles (mmol) Molar Equiv.

4-

Methylisoquinolin

e

143.19 0.1 mL ~0.75 1.0

N-

Bromosuccinimid

e

177.98 125 mg 0.70 ~0.93

Sulfuric Acid

(conc.)
98.08 1.0 mL ~18.4 ~24.5

Product 222.08 108 mg 0.49 ~65% Yield

Experimental Protocol
Materials and Equipment

4-Methylisoquinoline (97% purity or higher)

N-Bromosuccinimide (NBS)

Concentrated Sulfuric Acid (98%)

Dichloromethane (DCM)

28% Aqueous Ammonia

Anhydrous Sodium Sulfate

Silica Gel (for column chromatography)

Chloroform

Methanol

Round-bottom flask
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Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Glass column for chromatography

Standard laboratory glassware

Thin Layer Chromatography (TLC) plates

Synthesis Procedure
Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve 4-methylisoquinoline (0.1 mL, ~0.75 mmol) in concentrated sulfuric acid (1.0 mL)

with cooling in an ice bath.

Bromination: To the cooled and stirring solution, add N-bromosuccinimide (125 mg, 0.70

mmol) portion-wise, ensuring the temperature is maintained with ice cooling.

Reaction Monitoring: Stir the reaction mixture vigorously for 2 hours at 0-5 °C. The progress

of the reaction can be monitored by TLC.

Work-up: Carefully quench the reaction by slowly adding the mixture to 28% aqueous

ammonia (5 mL) in an ice bath. Caution: This is a highly exothermic neutralization reaction.

Extraction: Transfer the neutralized mixture to a separatory funnel and extract the aqueous

layer with dichloromethane (2 x 10 mL).

Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate. Filter the drying agent and concentrate the organic phase under reduced pressure

using a rotary evaporator to obtain the crude product.

Purification: Purify the residue by silica gel column chromatography. Elute with a solvent

system of chloroform:methanol (50:1) to yield 5-Bromo-4-methylisoquinoline as a white to
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off-white solid (108 mg).[2]

Characterization
The identity and purity of the synthesized 5-Bromo-4-methylisoquinoline should be confirmed

by standard analytical techniques:

1H NMR: A proton NMR spectrum should be acquired and compared with known data for the

compound.

13C NMR: A carbon NMR spectrum will further confirm the structure.

Mass Spectrometry: To confirm the molecular weight (exact mass for C₁₀H₈BrN is 220.9840).

Melting Point: The melting point of the purified product should be determined and compared

to the literature value (110-112 °C).[1]

Safety Precautions
Concentrated Sulfuric Acid: Extremely corrosive and can cause severe burns. It is also a

powerful dehydrating agent. Handle with extreme care in a fume hood, wearing appropriate

personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and

acid-resistant gloves.

N-Bromosuccinimide (NBS): An irritant and a lachrymator. Avoid inhalation of dust and

contact with skin and eyes. Handle in a well-ventilated area or fume hood.

Dichloromethane and Chloroform: Halogenated solvents that are harmful if inhaled or

absorbed through the skin. They are also suspected carcinogens. All handling should be

performed in a fume hood.

Ammonia Solution: Corrosive and can cause severe skin burns and eye damage. The vapor

is irritating to the respiratory system. Handle in a fume hood with appropriate PPE.

Experimental Workflow Diagram
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Workflow for the Synthesis of 5-Bromo-4-methylisoquinoline

Reaction

Work-up & Extraction

Purification & Analysis

Dissolve 4-Methylisoquinoline
in conc. H2SO4 at 0°C

Add N-Bromosuccinimide (NBS)
portion-wise

Stir for 2 hours at 0-5°C

Quench with aq. NH3

Reaction Completion

Extract with Dichloromethane (x2)

Dry organic layer (Na2SO4)

Concentrate under reduced pressure

Silica Gel Column Chromatography
(Chloroform:Methanol = 50:1)

Crude Product

Characterize Product
(NMR, MS, MP)

Final Product

Pure 5-Bromo-4-methylisoquinoline

Click to download full resolution via product page

Caption: A flowchart of the synthesis of 5-Bromo-4-methylisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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